Cas no 1568015-65-5 (ethyl (3R)-3-amino-3-(1,3-thiazol-2-yl)propanoate)

• Product Name: ethyl (3R)-3-amino-3-(1,3-thiazol-2-yl)propanoate
• CAS No: 1568015-65-5
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6491722
• PubChem ID: 104077537
• Update Time: 2025-10-29

ethyl (3R)-3-amino-3-(1,3-thiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3R)-3-amino-3-(1,3-thiazol-2-yl)propanoate
• 1568015-65-5
• EN300-1285584

• Inchi： 1S/C8H12N2O2S/c1-2-12-7(11)5-6(9)8-10-3-4-13-8/h3-4,6H,2,5,9H2,1H3/t6-/m1/s1
• InChI Key： HBFINLQIDTZUEH-ZCFIWIBFSA-N
• SMILES： S1C=CN=C1[C@@H](CC(=O)OCC)N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.4Ų

Additional information on ethyl (3R)-3-amino-3-(1,3-thiazol-2-yl)propanoate

Ethyl (3R)-3-Amino-3-(1,3-Thiazol-2-yl)Propanoate (CAS 1568015-65-5): A Comprehensive Overview

Ethyl (3R)-3-amino-3-(1,3-thiazol-2-yl)propanoate (CAS 1568015-65-5) is a chiral amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound features a thiazole ring, a heterocyclic structure known for its diverse biological activities, making it a valuable building block in drug discovery and development. The ethyl ester group enhances its solubility and reactivity, facilitating its use in various synthetic applications.

The R-configuration at the 3-position of the propanoate backbone is crucial for its stereoselective interactions in biological systems. Researchers are increasingly interested in chiral synthons like this compound due to their role in designing enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects. The 1,3-thiazole moiety is particularly noteworthy, as it is a common pharmacophore in antibiotics, antivirals, and anticancer agents.

In recent years, the demand for custom chiral building blocks has surged, driven by advancements in asymmetric synthesis and the growing emphasis on precision medicine. Ethyl (3R)-3-amino-3-(1,3-thiazol-2-yl)propanoate aligns with this trend, offering a versatile scaffold for the development of targeted therapies. Its applications extend to peptide mimetics, enzyme inhibitors, and prodrug design, where the thiazole ring can modulate pharmacokinetic properties.

From a synthetic chemistry perspective, this compound is often employed in multicomponent reactions and catalyzed transformations, leveraging its amino and ester functionalities. The ethyl ester group can be hydrolyzed or transesterified, providing flexibility in downstream modifications. Such features make it a favorite among medicinal chemists exploring novel small-molecule therapeutics.

The rise of AI-driven drug discovery has further highlighted the importance of structurally diverse compounds like ethyl (3R)-3-amino-3-(1,3-thiazol-2-yl)propanoate. Machine learning models often rely on high-quality, well-characterized building blocks to predict bioactivity and optimize lead compounds. This synergy between synthetic chemistry and computational tools underscores the compound's relevance in modern research.

In addition to its pharmaceutical applications, this compound is also studied in agrochemical research, where thiazole derivatives are known to exhibit herbicidal and fungicidal properties. The chiral center introduces selectivity, potentially reducing environmental impact compared to racemic mixtures. This aligns with the global push toward sustainable and eco-friendly crop protection solutions.

For researchers sourcing CAS 1568015-65-5, quality and purity are paramount. Reputable suppliers typically provide detailed analytical data, including HPLC, NMR, and MS spectra, to ensure batch consistency. Storage recommendations often include protection from moisture and light to maintain stability, as the amino and ester groups may be sensitive to degradation under harsh conditions.

Looking ahead, the versatility of ethyl (3R)-3-amino-3-(1,3-thiazol-2-yl)propanoate positions it as a key player in interdisciplinary research. Whether in peptide engineering, catalysis, or material science, its unique structural features continue to inspire innovation. As the scientific community embraces greener methodologies, this compound's role in atom-economical synthesis and biocatalysis is likely to expand.

In summary, ethyl (3R)-3-amino-3-(1,3-thiazol-2-yl)propanoate (CAS 1568015-65-5) exemplifies the intersection of synthetic utility and biological relevance. Its applications span multiple high-impact fields, reflecting the dynamic nature of contemporary chemical research. For those exploring chiral intermediates or heterocyclic chemistry, this compound offers a compelling starting point for discovery.